Cas no 710-11-2 (2-Oxo-4-phenylbutanoic Acid)

2-Oxo-4-phenylbutanoic Acid structure
2-Oxo-4-phenylbutanoic Acid structure
Product Name:2-Oxo-4-phenylbutanoic Acid
CAS No:710-11-2
MF:C10H10O3
MW:178.184603214264
MDL:MFCD00969471
CID:39697
PubChem ID:69732
Update Time:2025-04-18

2-Oxo-4-phenylbutanoic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-Oxo-4-phenylbutanoic acid
    • OPBA
    • 2-oxo-4-phenyl butan
    • BENZYLPYRUVIC ACID
    • CHEMBRDG-BB 4013598
    • 2-OXO-4-PHENYL-BUTYRIC ACID
    • A-CARBONYLPHENYLBUTYRIC ACID
    • ALPHA-CARBONYL PHENYL BUTYRIC ACID
    • α-CARBONYLPHENYLBUTYRIC ACID
    • 2-OXO-4-PHENYL BUTANOIC ACID OPBA
    • 4-Phenyl-2-oxobutanoic acid
    • 4-Phenyl-2-oxobutyric acid
    • 2-Oxo-4-phenylbutyric Acid
    • 2-oxo-4-phenylbutanoic acid(SALTDATA: FREE)
    • Butyricacid, 2-oxo-4-phenyl- (6CI,7CI,8CI)
    • 4-Phenyl-2-oxobutyricacid
    • 2-oxo-4-phenyl-butanoic acid
    • Benzenebutanoic acid, alpha-oxo-
    • 2-Oxo-4-phenylbutanoate
    • oxobenzenebutanoic acid
    • PubChem18755
    • Benzenebutanoic acid, a-oxo-
    • KSC497Q3R
    • 2-oxo-4-phenyl butyric acid
    • 4-Phenyl-2-Ketobutanoic Acid
    • PPKAIMDMNWBOKN-UHFFFAOYSA-N
    • A
    • FT-0632864
    • 2-Oxo-4-phenylbutanoicacid
    • Z1201620725
    • EINECS 211-916-7
    • SCHEMBL258545
    • CS-W019322
    • DS-3613
    • EN300-143516
    • AC-3539
    • DTXSID10221224
    • 2-OXO-4-PHENYL-BUTYRICACID
    • MFCD00969471
    • CHEMBL16281
    • 710-11-2
    • 2-oxo-4-phenyl-butyric acid, AldrichCPR
    • C20327
    • CHEBI:181422
    • NS00037138
    • Y9E
    • AKOS005174543
    • W-104537
    • O0389
    • BDBM50125828
    • ALBB-014726
    • DB-055479
    • 2-Oxo-4-phenylbutanoic Acid
    • MDL： MFCD00969471
    • Inchi： 1S/C10H10O3/c11-9(10(12)13)7-6-8-4-2-1-3-5-8/h1-5H,6-7H2,(H,12,13)
    • InChI Key： PPKAIMDMNWBOKN-UHFFFAOYSA-N
    • SMILES： O=C(C(=O)O)CCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 178.06300
  • Monoisotopic Mass: 178.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.4
  • XLogP3: 1.6

Experimental Properties

  • Color/Form: White crystals
  • Density: 1.212
  • Melting Point: 47.0 to 51.0 deg-C
  • Boiling Point: 314.4°C at 760 mmHg
  • Flash Point: 158.1 °C
  • Refractive Index: 1.547
  • PSA: 54.37000
  • LogP: 1.27290

2-Oxo-4-phenylbutanoic Acid Security Information

2-Oxo-4-phenylbutanoic Acid Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

2-Oxo-4-phenylbutanoic Acid Pricemore >>

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2-Oxo-4-phenylbutanoic Acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:710-11-2)2-Oxo-4-phenylbutanoic Acid
Order Number:A837048
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:38
Price ($):328.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:710-11-2)2-oxo-4-phenylbutyric acid
Order Number:LE2983
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:43
Price ($):discuss personally
Email:18501500038@163.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:710-11-2)2-Oxo-4-phenylbutanoic Acid
A837048
Purity:99%
Quantity:500g
Price ($):328.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:710-11-2)2-oxo-4-phenylbutyric acid
LE2983
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email